Cas no 862088-18-4 (3-chloro-5-fluoro-2-hydroxybenzonitrile)

• Product Name: 3-chloro-5-fluoro-2-hydroxybenzonitrile
• CAS No: 862088-18-4
• MF: C₇H₃ClFNO
• MW: 171.556224107742
• MDL: MFCD16878504
• CID: 718406
• PubChem ID: 23148971
• Update Time: 2025-04-19

3-chloro-5-fluoro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-chloro-5-fluoro-2-hydroxy-
• Z1255437412
• QKLCPJJVDFBVBL-UHFFFAOYSA-N
• 3-Chloro-5-fluoro-2-hydroxybenzonitrile
• 862088-18-4
• AKOS027355788
• EN300-295409
• SCHEMBL4253021
• 3-chloro-5-fluoro-2-hydroxybenzonitrile

• MDL： MFCD16878504
• Inchi： 1S/C7H3ClFNO/c8-6-2-5(9)1-4(3-10)7(6)11/h1-2,11H
• InChI Key： QKLCPJJVDFBVBL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1O)F

Computed Properties

• Exact Mass: 170.989
• Monoisotopic Mass: 170.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles